Cas no 106116-42-1 (1-(Bromomethyl)-3-methoxy-5-methylbenzene)

• Product Name: 1-(Bromomethyl)-3-methoxy-5-methylbenzene
• CAS No: 106116-42-1
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• MDL: MFCD09264062
• CID: 1039969
• PubChem ID: 585534
• Update Time: 2025-08-02

1-(Bromomethyl)-3-methoxy-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-3-methoxy-5-methylbenzene
• 1-BROMOMETHYL-3-METHOXY-5-METHYLBENZENE
• 1-bromomethyl-3-methoxy-5-methyl-benzene
• 3-(bromomethyl)-5-methylanisole
• 3-bromomethyl-5-methylanisole
• 3-methoxy-5-methylbenzyl bromide
• 3-Methoxy-5-methylbenzylbromid
• AC1LBN20
• ACMC-20ad8c
• ANW-68074
• Benzene, 1-(bromomethyl)-3-methoxy-5-methyl-
• CTK0G3858
• SureCN1936578
• DB-363483
• 106116-42-1
• EN300-256224
• DTXSID60342892
• AB50499
• SCHEMBL1936578
• AKOS016007262
• C90360

• MDL： MFCD09264062
• Inchi： 1S/C9H11BrO/c1-7-3-8(6-10)5-9(4-7)11-2/h3-5H,6H2,1-2H3
• InChI Key： MKSIZXUATJUOTA-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C)C=1)OC

Computed Properties

• Exact Mass: 213.99933
• Monoisotopic Mass: 213.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides